Cas no 96155-80-5 (N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide)
96155-80-5 structure
Product Name:N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide
CAS No:96155-80-5
MF:C13H12ClNO3S
MW:297.757281303406
CID:2819659
PubChem ID:23323234
Update Time:2025-04-21
N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL10904363
- N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide
- 96155-80-5
- DTXSID90632915
-
- Inchi: 1S/C13H12ClNO3S/c14-12-8-11(6-7-13(12)16)19(17,18)15-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
- InChI Key: RQYAOZJTQCGFLN-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)S(NCC1C=CC=CC=1)(=O)=O)O
Computed Properties
- Exact Mass: 297.0226421Da
- Monoisotopic Mass: 297.0226421Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 74.8Ų
N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
96155-80-5 (N-Benzyl-3-chloro-4-hydroxybenzene-1-sulfonamide) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk